Cas no 78326-59-7 (1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]-)
78326-59-7 structure
Product Name:1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]-
CAS No:78326-59-7
MF:C5H12N2O3
MW:148.160381317139
CID:566853
PubChem ID:149614
Update Time:2025-04-19
1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]-
- 1-Propanol, 2-((2-hydroxyethyl)nitrosoamino)-
- N-(2-hydroxyethyl)-N-(1-hydroxypropan-2-yl)nitrous amide
- 2-((2-Hydroxyethyl)nitrosoamino)-1-propanol
- 78326-59-7
- DTXSID70999674
-
- Inchi: 1S/C5H12N2O3/c1-5(4-9)7(6-10)2-3-8/h5,8-9H,2-4H2,1H3
- InChI Key: KBVFODFEGVNTCP-UHFFFAOYSA-N
- SMILES: OCC(C)N(CCO)N=O
Computed Properties
- Exact Mass: 148.085
- Monoisotopic Mass: 148.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 98.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 73.1Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 356.9°C at 760 mmHg
- Flash Point: 169.7°C
- Refractive Index: 1.497
1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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